Cas no 108553-02-2 (1-Propanamine, 3-bromo-N,N-diethyl-)
108553-02-2 structure
Product Name:1-Propanamine, 3-bromo-N,N-diethyl-
CAS No:108553-02-2
MF:C7H16BrN
MW:194.112641334534
CID:1185879
PubChem ID:415291
Update Time:2025-04-20
1-Propanamine, 3-bromo-N,N-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanamine, 3-bromo-N,N-diethyl-
- diethyl-(3-bromo-propyl)-amine
- 3-bromopropyldiethylamine
- SCHEMBL2008784
- 3-diethylamino propyl bromide
- AKOS010540986
- 3-bromo-N,N-diethylpropan-1-amine
- UPASYJUQYLIDMN-UHFFFAOYSA-N
- (3-bromopropyl)diethylamine
- DB-117181
- 108553-02-2
-
- Inchi: 1S/C7H16BrN/c1-3-9(4-2)7-5-6-8/h3-7H2,1-2H3
- InChI Key: UPASYJUQYLIDMN-UHFFFAOYSA-N
- SMILES: BrCCCN(CC)CC
Computed Properties
- Exact Mass: 193.04668
- Monoisotopic Mass: 193.04661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 52.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
1-Propanamine, 3-bromo-N,N-diethyl- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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